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Compound of Interest

Compound Name: L-Serine-2-13C

Cat. No.: B109941 Get Quote

Essential Safety and Handling Guide for L-
Serine-2-13C
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling L-Serine-2-13C. The following procedural steps

ensure safe operational handling and disposal of this isotopically labeled compound.

Personal Protective Equipment (PPE)
The primary safety principle when handling L-Serine-2-13C is that the carbon-13 isotope does

not alter the chemical reactivity or toxicity of the molecule.[1] Therefore, the required safety

precautions are identical to those for unlabeled L-Serine.[1] While L-Serine is considered a

non-hazardous substance, prudent laboratory practices are essential.[2]

A summary of recommended personal protective equipment is as follows:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b109941?utm_src=pdf-interest
https://www.benchchem.com/product/b109941?utm_src=pdf-body
https://www.benchchem.com/product/b109941?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.flinnsci.com/sds_872.6-l-serine/sds_872.6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Rationale

Eye Protection Safety glasses or goggles
To be worn at all times to

protect from splashes.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Essential for preventing skin

contact.[1]

Body Protection Laboratory coat
Should be worn to prevent

contact with skin.

Operational Plan
Handling:

When handling L-Serine-2-13C, especially in its solid, powdered form, care should be taken to

minimize dust formation. Work should be conducted in a well-ventilated area. For procedures

that may generate dust, such as weighing or transferring the compound, it is best practice to

perform these actions within a chemical fume hood or a balance enclosure.

Storage:

Store L-Serine-2-13C in a cool, dry place in a tightly sealed container.

Disposal Plan
L-Serine-2-13C should be disposed of as a non-hazardous chemical waste. Do not dispose of

it in the general laboratory trash or down the drain. It is recommended to use a designated,

clearly labeled, and sealed waste container for "Non-hazardous Chemical Waste". Final

disposal should be handled through your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor.

Physical and Chemical Properties
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Property Value

Molecular Weight 106.09 g/mol

Melting Point 222 °C (decomposes)

Form Solid

Water Solubility 370 g/L at 20 °C

Isotopic Purity 99 atom % 13C

Experimental Workflow
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Preparation

Handling

Disposal

Don appropriate PPE:
- Lab coat

- Safety glasses
- Gloves

Prepare well-ventilated workspace
(fume hood if weighing powder)

Proceed

Carefully weigh or transfer
L-Serine-2-13C

Begin work

Perform experimental procedure

Segregate waste into a labeled,
sealed container for

'Non-hazardous Chemical Waste'

After experiment

Store waste container in a
designated, secure area

Arrange for disposal through
EHS or a licensed contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of L-Serine-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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